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Compound of Interest

2-[(2-hydroxybenzoyl)
Compound Name:
(15N)amino]jacetic acid

Cat. No.: B587273

An In-depth Technical Guide on the Safety and Handling of 2-[(2-hydroxybenzoyl)
(15N)amino]acetic acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for 2-[(2-
hydroxybenzoyl)(15N)amino]acetic acid, also known as *N-labeled Salicyluric acid. Given
the limited availability of a specific Safety Data Sheet (SDS) for the isotopically labeled
compound, this guide extrapolates safety data from its unlabeled counterpart, Salicyluric acid,
and its metabolic precursor, Salicylic acid. The isotopic >N label is not expected to alter the
chemical's hazardous properties.

Chemical Identification and Physical Properties
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Property Value
Chemical Name 2-[(2-hydroxybenzoyl)(15N)amino]acetic acid
Synonyms 15N-Salicyluric acid, **N-2-Hydroxyhippuric acid
Molecular Formula CoHo'>NOa4
Molecular Weight 196.17 g/mol (unlabeled: 195.17 g/mol )

White crystalline powder (inferred from Salicylic
Appearance .

acid)
Melting Point 164-165 °C (for unlabeled Salicyluric acid)[1]

N Slightly soluble in water (inferred from Salicylic

Solubility

acid)[2]

Hazard Identification and Classification

Based on the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals,
the hazards associated with the parent compound, Salicylic acid, are as follows. It is prudent to
handle 2-[(2-hydroxybenzoyl)(15N)amino]acetic acid with the same precautions.

GHS Classification (based on Salicylic Acid):

Acute Toxicity, Oral (Category 4)[2]

Serious Eye Damage (Category 1)[2]

Skin Irritation (Category 3)[2]

Specific Target Organ Toxicity - Single Exposure (Respiratory tract irritation) (Category 3)

Reproductive Toxicity (Category 2)[3]

Pictograms:

Signal Word: Danger[4]

Hazard Statements:
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e H302: Harmful if swallowed.[2][3][5]

o H318: Causes serious eye damage.[2][3][5]

e H316: Causes mild skin irritation.[2]

o H335: May cause respiratory irritation.

e H361: Suspected of damaging fertility or the unborn child.[3]

Precautionary Statements:

e Prevention:

[¢]

P201: Obtain special instructions before use.[3]

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[6]
P264: Wash skin thoroughly after handling.[7]

P270: Do not eat, drink or smoke when using this product.
P271: Use only outdoors or in a well-ventilated area.

P280: Wear protective gloves/protective clothing/eye protection/face protection.[6][7]

e Response:

P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.

P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for
breathing.[6]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do. Continue rinsing.[6][7]

P310: Immediately call a POISON CENTER or doctor/physician.[7]
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o Storage:

o P405: Store locked up.[6][7]

e Disposal:

o P501: Dispose of contents/container to an approved waste disposal plant.[7]

Toxicological Data (Salicylic Acid)

Metric Value Species Route
LD50 891 mg/kg Rat Oral[4][8]
LD50 480 mg/kg Mouse Oral[8]
LD50 >2 g/kg Rat Dermal[3]
LC50 >900 mg/m3 (1h) Rat Inhalation[8]

First-Aid Measures

Exposure

First-Aid Procedure

Eye Contact

Immediately rinse with plenty of water, also
under the eyelids, for at least 15 minutes.
Immediately call an ophthalmologist. Remove

contact lenses.[3]

Skin Contact

Wash off immediately with soap and plenty of
water for at least 15 minutes while removing
contaminated clothing and shoes. Consult a

physician if irritation develops and persists.[9]

Move person into fresh air. If not breathing, give

Inhalation artificial respiration. If breathing is difficult, give
oxygen. Consult a physician.[4][6]
Rinse mouth with water. Do NOT induce
) vomiting. Never give anything by mouth to an
Ingestion

unconscious person. Call a physician or poison

control center immediately.[4][6]
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Handling and Storage

Handling:

Work under a fume hood.[10]

Avoid contact with skin, eyes, and clothing.[7]

Avoid formation of dust and aerosols.[4]

Use personal protective equipment as required, including gloves, safety goggles, and a lab
coat.[7]

Wash hands thoroughly after handling.[4]

Keep away from incompatible materials such as strong oxidizing agents and strong bases.[2]

Storage:

Keep container tightly closed in a dry, cool, and well-ventilated place.[7]

Store away from incompatible materials and foodstuff containers.

Protect from light and moisture.[2]

Accidental Release Measures

Personal Precautions: Use personal protective equipment, including respiratory protection.
Avoid breathing dust. Ensure adequate ventilation. Evacuate personnel to safe areas.[4]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let
product enter drains.

Methods for Cleaning Up: Sweep up and shovel into suitable containers for disposal. Avoid
generating dust. Clean the affected area with soap and water.[10]

Fire-Fighting Measures
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o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[4]

e Specific Hazards: May emit toxic fumes under fire conditions.[2]
o Protective Equipment: Wear self-contained breathing apparatus and full protective gear.[4]

Experimental Protocols

Synthesis of Salicylic Acid (Precursor) from Methyl
Salicylate

This protocol describes the synthesis of salicylic acid, the precursor to salicyluric acid, via the
hydrolysis of methyl salicylate.

Materials:

Methyl salicylate

5 M Sodium hydroxide (NaOH) solution

3 M Sulfuric acid (H2S0a4) solution

» Boiling stones

e Litmus paper

e 100-mL round-bottom flask

o Reflux condenser

e Heating mantle

e 250-mL beaker

e Bilchner funnel and vacuum flask

 Filter paper
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e |ce-water bath
Procedure:

e In a 100-mL round-bottom flask, combine 2 mL of methyl salicylate with 25 mL of 5 M NaOH
solution.

e Add a few boiling stones to the flask.
» Attach a reflux condenser and ensure cooling water is flowing.

» Heat the mixture to boiling using a heating mantle and maintain reflux for approximately 20
minutes.

o After reflux, allow the mixture to cool and then transfer it to a 250-mL beaker.
e Add 50 mL of deionized water to the beaker.

e Slowly add 3 M H2S0a4 while stirring until the solution is acidic to litmus paper (pH ~1). Solid
salicylic acid will precipitate.[11]

o Cool the mixture in an ice-water bath for about 15 minutes to maximize crystal formation.[11]
o Collect the precipitated salicylic acid by vacuum filtration using a Buichner funnel.[11]
e Wash the crystals with a small amount of ice-cold water.[11]

e Dry the purified salicylic acid.

Quantification of Salicyluric Acid in Urine by
Colorimetric Method

This protocol outlines a method for the determination of salicyluric acid, a major metabolite of
aspirin, in urine samples.

Materials:

e Urine sample

© 2025 BenchChem. All rights reserved. 7/12 Tech Support
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e Hydrochloric acid (HCI)
o Carbon tetrachloride

o Ethylene dichloride
 Ferric nitrate solution

e Centrifuge

e Spectrophotometer

Procedure:

Acidify 1-2 mL of urine with HCI.

» Perform successive extractions of salicylic acid and salicyluric acid using two 10-mL portions
of carbon tetrachloride followed by two 10-mL portions of ethylene dichloride.

o Shake the extracts of each solvent with 5 mL of ferric nitrate solution.
o Centrifuge the aqueous phases.
o Measure the absorbance of the aqueous phases at 530 nm using a spectrophotometer.[12]

e The concentration of salicyluric acid is determined by comparing the absorbance to a
standard curve.

Signaling Pathways and Biological Relevance

2-[(2-hydroxybenzoyl)(15N)amino]acetic acid is the *°N-labeled form of salicyluric acid.
Salicyluric acid is the primary metabolite of salicylic acid, which is formed from the hydrolysis of
acetylsalicylic acid (aspirin). The main metabolic pathway is the conjugation of salicylic acid
with glycine.[1][13] This reaction is catalyzed by an acyl-CoA N-acyltransferase in the liver.[12]

The formation of salicyluric acid is a detoxification pathway that facilitates the excretion of
salicylates from the body through the kidneys.[1] The use of *°N-labeled salicyluric acid can be
valuable in metabolic studies, allowing researchers to trace the fate of the nitrogen atom in
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various biological processes using techniques like NMR spectroscopy and mass spectrometry.
[14][15]
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Caption: Metabolic pathway of aspirin to salicyluric acid.

Experimental Workflows
General Workflow for Synthesis and Purification

The synthesis of related compounds often follows a general workflow that can be adapted for
2-[(2-hydroxybenzoyl)(15N)amino]acetic acid.
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Caption: General workflow for synthesis and purification.

Workflow for Quantification in Biological Samples

The quantification of metabolites like salicyluric acid in biological matrices typically involves
several key steps.
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Caption: Workflow for quantification in biological samples.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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